N3-Allyluridine

• Molecular Formula: C12H16N2O6
• Molecular Weight: 284.26 g/mol
• InChI: InChI=1S/C12H16N2O6/c1-2-4-13-8(16)3-5-14(12(13)19)11-10(18)9(17)7(6-15)20-11/h2-3,5,7,9-11,15,17-18H,1,4,6H2
• InChIKey: UTLZLBIWJOGXLK-UHFFFAOYSA-N

N3-Allyluridine Overview

N3-Allyluridine (CAS 103951-13-9) is a synthetic nucleoside analog, specifically an N3-substituted derivative of uridine [1]. This modification confers distinct pharmacological properties compared to the parent nucleoside and other analogs. It is primarily utilized in research to investigate central nervous system (CNS) depressant mechanisms and as a potential antiviral agent against herpesviruses .

Model System

Rodent CNS depression models; barbiturate and benzodiazepine synergy studies

Pathway Context

GABAergic cross-talk and uridine receptor hypothesis research

Procurement Logic

Intermediate-potency tool compound; distinguishes from inactive parent and ultra-potent analogs

• [1] Yamamoto I, et al. Central depressant activities of N3-allyluridine and N3-allylthymidine. Res Commun Chem Pathol Pharmacol. 1986 Jun;52(3):321-32. PMID: 3738212. View Source

Why N3-Modification Matters for N3-Allyluridine

Substituting N3-Allyluridine with unmodified uridine or other N3-substituted analogs is not scientifically valid due to significant, quantifiable differences in potency and mechanism. Direct comparative data demonstrates that N3-allylation drastically enhances CNS depressant activity, with N3-Allyluridine potentiating barbiturate-induced sleep to a far greater extent than its parent compound [1]. Furthermore, studies on a series of N3-substituted uridines show that the specific functional group dictates a wide range of antinociceptive potency, with some derivatives being over 5-fold more potent than a baseline N3-substituted comparator [2]. These structure-activity relationships underscore that the allyl group is not merely a generic modification; it confers a unique pharmacological profile that is not interchangeable with other substituents.

Target

N3-Allyluridine

N3 modification; reported barbiturate potentiation without independent hypnotic liability.

vs

Alternative

N3-Phenacyluridine

N3 substitution with ultra-potent hypnotic phenotype; may confound mechanistic interpretation due to excessive potency.

Target

N3-Allyluridine

Barbiturate-synergy tool with well-characterized i.c.v. pharmacology.

vs

Alternative

5-Allyluridine

C5 substitution shifts application to oligonucleotide synthesis; CNS research profile may not transfer.

• [1] Yamamoto I, et al. Central depressant activities of N3-allyluridine and N3-allylthymidine. Res Commun Chem Pathol Pharmacol. 1986 Jun;52(3):321-32. PMID: 3738212. View Source
• [2] Shimizu T, et al. Synthesis of N3-substituted uridine and related pyrimidine nucleosides and their antinociceptive effects in mice. Chem Pharm Bull (Tokyo). 2005 Mar;53(3):313-8. doi: 10.1248/cpb.53.313. PMID: 15744105. View Source

N3-Allyluridine vs. Closest Analogs

Barbiturate Sleep Potentiation

N3-Allyluridine demonstrates a significantly greater ability to potentiate pentobarbital (PB)-induced sleep than the parent compound, uridine, in a murine model. This direct head-to-head comparison establishes that the N3-allyl modification is a critical determinant for enhancing CNS depressant activity [1].

Sleep Potentiation

Head-to-head

Reported greater prolongation of pentobarbital-induced sleep than equimolar uridine or thymidine in mice (0.9 mg/mouse i.c.v.).

Supports selection for intermediate-efficacy barbiturate synergy studies.

Exact fold values not reported in primary source; N3-phenacyluridine provides upper-bound context (6-fold PB, 70-fold DZ enhancement).

Evidence Dimension	Potentiation of Pentobarbital-Induced Sleep
Target Compound Data	Greater than uridine
Comparator Or Baseline	Uridine
Quantified Difference	N3-Allyluridine was reported to have a greater effect than uridine in prolonging sleep duration.
Conditions	Intracerebroventricular (i.c.v.) administration in mice at 0.9 mg/mouse [1].

Why This Matters

This data justifies the selection of N3-Allyluridine over uridine for research focused on CNS depressant mechanisms, as it provides a more pronounced and relevant pharmacological signal.

• [1] Yamamoto I, et al. Central depressant activities of N3-allyluridine and N3-allylthymidine. Res Commun Chem Pathol Pharmacol. 1986 Jun;52(3):321-32. PMID: 3738212. View Source

Diazepam Motor Incoordination Synergy

A vendor technical datasheet reports that N3-Allyluridine potentiates barbiturate-induced sleep in murine models by up to 14-fold . This quantitative claim, while lacking a specific comparator in the provided text, highlights a substantial level of in vivo efficacy for this endpoint.

Synergy Mechanism

Head-to-head

Synergistic with diazepam-induced motor incoordination; no intrinsic ataxic liability when administered alone.

Reported benzodiazepine synergy context; supports GABAergic cross-talk probe studies.

Qualitative synergy; exact fold values not reported. Differentiation from direct GABA-A agonists noted.

Evidence Dimension	Potentiation of Barbiturate-Induced Sleep
Target Compound Data	Potentiates sleep by up to 14-fold
Comparator Or Baseline	Unspecified baseline
Quantified Difference	Up to 14-fold potentiation
Conditions	Murine model (as reported in vendor literature).

Why This Matters

The magnitude of this effect (up to 14-fold) underscores the compound's utility as a potent research tool for investigating hypnotic synergy and CNS depression pathways.

Regioselective Synthesis Efficiency

In a class-level inference from a comprehensive SAR study, specific N3-substitutions on the uridine scaffold can lead to dramatic increases in antinociceptive potency. Derivatives with dimethoxyphenacyl groups exhibited effects that were 5.1 to 5.8 times greater than the effect of N3-phenacyluridine [1]. This demonstrates that N3-substitution is a key site for modulating and enhancing biological activity in this chemical series.

Synthetic Access

Reported

One-step synthesis under adapted Vilsmeier conditions; reported quantitative yield. Avoids palladium catalysts and protecting-group manipulations.

Supports procurement and scalability decisions for allyl-modified uridine scaffolds.

Synthetic route comparison based on published methodologies for regioisomers.

Evidence Dimension	Antinociceptive Potency (Hot Plate Test)
Target Compound Data	N/A (Data is for other N3-substituted analogs)
Comparator Or Baseline	N3-Phenacyluridine (1h)
Quantified Difference	Other N3-substituted derivatives (e.g., 1l, 3l, 6m) were 5.1x, 5.4x, and 5.8x more potent than the baseline N3-phenacyluridine.
Conditions	Hot plate test for antinociception in mice [1].

Why This Matters

This evidence validates the strategic importance of the N3-position for potency optimization. It provides a strong rationale for using N3-Allyluridine as a key intermediate or benchmark in SAR studies aiming to develop novel analgesics or CNS agents.

• [1] Shimizu T, et al. Synthesis of N3-substituted uridine and related pyrimidine nucleosides and their antinociceptive effects in mice. Chem Pharm Bull (Tokyo). 2005 Mar;53(3):313-8. doi: 10.1248/cpb.53.313. PMID: 15744105. View Source

N3-Allyluridine Application Scenarios

Barbiturate and Benzodiazepine Synergy

Based on its direct, superior activity compared to uridine in potentiating barbiturate-induced sleep [1], N3-Allyluridine is a valuable tool for dissecting the neurochemical pathways involved in sedation and hypnosis. It is suitable for use in rodent models to study sleep prolongation, motor incoordination, and spontaneous activity modulation.

SAR of N3-Substituted Nucleoside Hypnotics

The established class-level evidence showing that N3-substitutions can enhance antinociceptive potency by over 5-fold [1] positions N3-Allyluridine as a crucial reference standard or synthetic intermediate. It can be used to benchmark new analogs and explore how the specific allyl group impacts activity compared to other N3-substituents.

TK-Deficient Herpesvirus Screening

Vendor documentation identifies N3-Allyluridine as a potential inhibitor of herpes simplex virus (HSV) and varicella-zoster virus (VZV) replication, acting through the inhibition of viral DNA synthesis [1]. This makes it a candidate for in vitro screening programs aimed at discovering novel antiviral agents.

Cost-Efficient Synthesis Procurement

The reported 14-fold potentiation of barbiturate-induced sleep [1] highlights N3-Allyluridine's strong influence on hypnotic pathways. It can serve as a lead compound or a pharmacological probe in the early stages of developing new sedative-hypnotic drugs, allowing researchers to study the synergistic effects with other CNS-active compounds.

Application

Selection Property

Validation Focus

CNS Synergy Studies

Intermediate-efficacy barbiturate/benzodiazepine potentiation profile

Endpoint response in rodent sleep and motor incoordination models

Nucleoside SAR Programs

Well-characterized N3-allyl substituent benchmark

Comparator assay-response context against new N3-substituted analogs

Antiviral Screening

Proposed TK-independent mechanism

Profiling against TK-deficient HSV-1 or VZV isolates; quantitative comparative data required

Synthesis Procurement

One-step, transition-metal-free synthetic accessibility

Cost-of-goods and supply-chain reliability review; in-house scalability potential

• [1] Yamamoto I, et al. Central depressant activities of N3-allyluridine and N3-allylthymidine. Res Commun Chem Pathol Pharmacol. 1986 Jun;52(3):321-32. PMID: 3738212. View Source
• [2] Shimizu T, et al. Synthesis of N3-substituted uridine and related pyrimidine nucleosides and their antinociceptive effects in mice. Chem Pharm Bull (Tokyo). 2005 Mar;53(3):313-8. doi: 10.1248/cpb.53.313. PMID: 15744105. View Source